Cas no 51627-76-0 (1-Azabicyclo[2.2.2]octane-3-carbonitrile)

• Product name: 1-Azabicyclo[2.2.2]octane-3-carbonitrile
• CAS No: 51627-76-0
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD09966044
• CID: 1113330
• PubChem ID: 142865

1-Azabicyclo[2.2.2]octane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octane-3-carbonitrile
• 1-azabicyclo[2.2.2]-octane, 3-cyano
• AC1L3M00
• AE-641
• CTK7C9035
• MolPort-005-980-787
• quinuclidine-3-carbonitrile
• RD-32
• SureCN1058409
• DTXSID80902750
• 604803-77-2
• (3S)-1-AZABICYCLO[2.2.2]OCTANE-3-CARBONITRILE
• NoName_3302
• rac-1-azabicyclo[2.2.2]octane-3-carbonitrile
• MFCD09966044
• (S)-quinuclidine-3-carbonitrile
• AB92115
• 1-azabicyclo(2.2.2)-octane, 3-cyano-
• AE-641/30105024
• 51627-76-0
• 3-cyano-quinuclidine
• 3-cyano-1-azabicyclo[2.2.2]octane
• BCA62776
• 3-cyanoquinuclidine
• EN300-115722
• G18918
• (R)-quinuclidine-3-carbonitrile
• AB87404
• (+/-) 3-Cyano-1-azabicyclo[2.2.2]octane
• AKOS005065439
• AB87537
• (3R)-1-AZABICYCLO[2.2.2]OCTANE-3-CARBONITRILE
• CS-0453177
• (rac)-1-azabicyclo[2.2.2]octane-3-carbonitrile
• SCHEMBL1058409
• A828694
• quinuclidine, 3-cyano-
• ICSMHHPNBLZOLB-UHFFFAOYSA-N

• MDL： MFCD09966044
• Inchi： InChI=1S/C8H12N2/c9-5-8-6-10-3-1-7(8)2-4-10/h7-8H,1-4,6H2
• InChI Key： ICSMHHPNBLZOLB-UHFFFAOYSA-N
• SMILES： N#CC1CN2CCC1CC2

Computed Properties

• Exact Mass: 136.10016
• Monoisotopic Mass: 136.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 248.8°C at 760 mmHg
• Flash Point: 104.1°C
• Refractive Index: 1.532
• PSA: 27.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines

Additional information on 1-Azabicyclo[2.2.2]octane-3-carbonitrile

1-Azabicyclo[2.2.2]octane-3-carbonitrile: A Comprehensive Overview

1-Azabicyclo[2.2.2]octane-3-carbonitrile (CAS No. 51627-76-0) is a unique bicyclic compound with significant applications in organic synthesis and materials science. This compound, characterized by its rigid bicyclic structure and functional groups, has garnered attention in recent years due to its potential in drug discovery and advanced material development.

The core structure of 1-Azabicyclo[2.2.2]octane is a bicyclic system comprising three fused rings, providing exceptional stability and rigidity. The presence of a nitrile group at the 3-position introduces additional functionality, making this compound versatile for various chemical transformations. Recent studies have highlighted its role as a building block in the synthesis of complex molecules, particularly in the field of medicinal chemistry.

One of the most notable advancements involving 1-Azabicyclo[2.2.2]octane-3-carbonitrile is its application in the development of bioactive compounds. Researchers have utilized this compound as a scaffold for designing novel pharmaceutical agents targeting various therapeutic areas, including cancer and neurodegenerative diseases. The rigid bicyclic framework allows for precise control over molecular geometry, which is crucial for optimizing drug-receptor interactions.

In addition to its role in drug discovery, 1-Azabicyclo[2.2.2]octane-3-carbonitrile has found applications in materials science, particularly in the synthesis of advanced polymers and nanomaterials. Its unique electronic properties and structural integrity make it an ideal candidate for constructing high-performance materials with tailored functionalities.

Recent research has also explored the use of 1-Azabicyclo[2.2.2]octane-3-carbonitrile in catalytic processes, where it serves as a ligand or catalyst support in organometallic reactions. Its ability to stabilize metal centers and facilitate selective transformations has opened new avenues in asymmetric catalysis and sustainable chemical synthesis.

The synthesis of 1-Azabicyclo[2.2.2]octane-3-carbonitrile involves a series of well-established organic reactions, including cycloadditions and ring-closing metathesis. These methods ensure high yields and excellent control over the product's stereochemistry, which is essential for maintaining its desired properties.

In conclusion, 1-Azabicyclo[2.2.2]octane-3-carbonitrile (CAS No. 51627-76-0) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in future innovations within these fields.